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Compound of Interest

Compound Name:
4-((Pyridin-2-

yloxy)methyl)benzaldehyde

Cat. No.: B1397412 Get Quote

Technical Guide: 4-((Pyridin-2-
yloxy)methyl)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 4-((Pyridin-2-
yloxy)methyl)benzaldehyde, more systematically named 4-(pyridin-2-

ylmethoxy)benzaldehyde. This document covers its molecular structure, physicochemical

properties, a detailed synthesis protocol, and its potential applications in research and

development, particularly within the pharmaceutical and materials science sectors. This

compound serves as a versatile intermediate in organic synthesis, valued for its unique

combination of a reactive aldehyde group and a pyridylmethoxy moiety.

Core Molecular Information
4-(Pyridin-2-ylmethoxy)benzaldehyde is an aromatic aldehyde distinguished by a

benzaldehyde ring substituted at the para-position with a pyridin-2-ylmethoxy group. This

structural arrangement provides a key building block for the synthesis of more complex

molecules.
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Physicochemical and Identification Data
The essential quantitative data for 4-(pyridin-2-ylmethoxy)benzaldehyde are summarized in the

table below for quick reference and comparison.

Property Value

IUPAC Name 4-(pyridin-2-ylmethoxy)benzaldehyde

Molecular Formula C₁₃H₁₁NO₂[1]

Molecular Weight 213.23 g/mol [1]

CAS Number 57748-41-1[1]

Canonical SMILES C1=CC=NC(=C1)COC2=CC=C(C=C2)C=O[1]

InChIKey MKHNUKSZFMWQJL-UHFFFAOYSA-N[1]

Appearance Solid (form may vary)

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors 3

Rotatable Bonds 3
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Experimental Protocols: Synthesis
The synthesis of 4-(pyridin-2-ylmethoxy)benzaldehyde is typically achieved via a Williamson

ether synthesis. This standard organic reaction involves the nucleophilic substitution of a halide

by an alkoxide. In this case, the phenoxide of 4-hydroxybenzaldehyde reacts with 2-

(chloromethyl)pyridine.

Protocol: Synthesis via Williamson Ether Reaction
This protocol is adapted from established methods for analogous isomers.

Objective: To synthesize 4-(pyridin-2-ylmethoxy)benzaldehyde from 4-hydroxybenzaldehyde

and 2-(chloromethyl)pyridine.

Materials:

4-hydroxybenzaldehyde

2-(chloromethyl)pyridine hydrochloride

Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

Anhydrous N,N-Dimethylformamide (DMF) or Acetone

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Deionized water

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel
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Rotary evaporator

Equipment for column chromatography (e.g., silica gel, appropriate solvent system)

Procedure:

Preparation of Reactants: In a dry round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve 4-hydroxybenzaldehyde (1.0 equivalent) in anhydrous DMF.

Base Addition: Add a suitable base such as potassium carbonate (1.5 equivalents) or sodium

hydride (1.1 equivalents, added portion-wise at 0 °C) to the solution with stirring. Allow the

mixture to stir for 30-60 minutes at room temperature to form the phenoxide.

Addition of Electrophile: Dissolve 2-(chloromethyl)pyridine hydrochloride (1.0 equivalent) in a

minimal amount of DMF and add it dropwise to the reaction mixture. Note: If using the

hydrochloride salt, an additional equivalent of base is required to neutralize the HCl.

Reaction: Heat the reaction mixture to 60-80 °C and maintain stirring. Monitor the reaction

progress using Thin Layer Chromatography (TLC) until the starting material is consumed

(typically 4-12 hours).

Workup:

Cool the reaction mixture to room temperature.

Quench the reaction by slowly adding deionized water.

Transfer the mixture to a separatory funnel and extract the aqueous phase three times

with ethyl acetate.

Combine the organic layers and wash sequentially with deionized water and then brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter off the drying agent.
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Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the

crude product.

Purify the crude product by column chromatography on silica gel, typically using a

hexane/ethyl acetate gradient, to yield pure 4-(pyridin-2-ylmethoxy)benzaldehyde.

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 4-(pyridin-2-

ylmethoxy)benzaldehyde.
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Caption: Williamson ether synthesis workflow for 4-(pyridin-2-ylmethoxy)benzaldehyde.

Applications in Research and Drug Development
While specific biological activity data for 4-(pyridin-2-ylmethoxy)benzaldehyde is not extensively

published, its structure is of significant interest to medicinal chemists and materials scientists.

Pharmaceutical Intermediate: The molecule serves as a key intermediate for creating more

complex drug candidates. The aldehyde functional group is highly versatile for forming Schiff

bases, undergoing reductive amination to produce secondary amines, or participating in

various condensation reactions. The pyridine ring is a common feature in many biologically

active compounds, known to participate in hydrogen bonding and metal coordination, which

can be crucial for binding to biological targets like enzymes and receptors.

Scaffold for Novel Compounds: It is a valuable scaffold for building libraries of compounds

for high-throughput screening. Derivatives can be readily synthesized to explore structure-

activity relationships (SAR). For example, related N-alkyl-N-(pyridin-2-yl)hydroxylamine

scaffolds have demonstrated selective and potent antibacterial activity against Gram-positive

bacteria, highlighting the potential of the pyridin-2-yl moiety in developing new anti-infective

agents.[2]

Materials Science: In materials science, compounds containing both pyridine and aldehyde

functionalities can be used in the synthesis of polymers, dyes, and ligands for coordination

chemistry. These ligands can form complexes with metal ions, leading to materials with

interesting catalytic, optical, or electronic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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